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Compound of Interest

Compound Name: C14-4

Cat. No.: B15615982 Get Quote

Essential Safety and Handling Guide for C14-4
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal protocols for the ionizable cationic

lipid C14-4. Adherence to these procedures is essential for ensuring laboratory safety and

maintaining experimental integrity.

Understanding the Hazards
C14-4 is an ionizable cationic lipid integral to the formulation of lipid nanoparticles (LNPs) for

mRNA delivery. While specific toxicity data for C14-4 is not extensively published, its chemical

nature and common solvent (ethanol) necessitate careful handling. The primary hazards are

associated with the solvent and the potential for C14-4 to act as a skin and eye irritant. Since

C14-4 is often supplied in a flammable solvent like ethanol, fire safety is a primary concern.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling C14-4. This is based on the likely hazards of

the chemical and the solvents it is supplied in.
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Protection Type Specification Rationale

Hand Protection Nitrile or Neoprene Gloves

Provides a barrier against skin

contact with C14-4 and the

ethanol solvent.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from accidental

splashes of the solution.

Body Protection Laboratory Coat
Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or fume hood.

Use a NIOSH-approved

respirator if there is a risk of

generating aerosols or if

working outside of a ventilated

enclosure.

Safe Handling and Operational Plan
Adherence to the following procedural steps is crucial for the safe handling of C14-4.

Engineering Controls
Ventilation: Always handle C14-4 in a certified chemical fume hood to minimize inhalation

exposure to the ethanol solvent.

Eye Wash and Safety Shower: Ensure that a calibrated and unobstructed eye wash station

and safety shower are readily accessible in the immediate work area.

Procedural Steps for Handling
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Dispensing: C14-4 is typically supplied as a solution in ethanol. When transferring the

solution, use appropriate chemical-resistant pipettes and containers.
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Avoid Inhalation and Contact: Handle the material gently to avoid splashing or the creation of

aerosols.

Storage: Store C14-4 at -20°C in a tightly sealed, clearly labeled container. As the solution

contains flammable ethanol, store it in a designated flammable materials storage cabinet or

refrigerator.

Emergency Procedures
Immediate and appropriate response to an exposure is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Proper disposal of C14-4 and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Categorization: All waste containing C14-4, including empty containers, contaminated

lab supplies (e.g., pipette tips, gloves), and unused solutions, should be treated as

hazardous chemical waste.
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Collection: Collect all C14-4 waste in a designated, leak-proof, and clearly labeled hazardous

waste container. The label should include "Hazardous Waste," the name of the chemical

(C14-4 in ethanol), and the associated hazards (Flammable, Irritant).

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area that is secure and away from incompatible materials.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Do not dispose of C14-4 down the drain or in

regular trash.

Experimental Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of C14-4.
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To cite this document: BenchChem. [Personal protective equipment for handling C14-4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615982#personal-protective-equipment-for-
handling-c14-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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